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Compound of Interest

Compound Name: GW284543

Cat. No.: B607892

Kinase Selectivity Profile of GW284543: A
Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase selectivity profile of GW284543, a
known inhibitor of Mitogen-activated protein kinase kinase 5 (MEK5), against other selective
MEKS inhibitors. The objective is to present available experimental data to inform research and
drug development decisions. While comprehensive kinome-wide selectivity data for GW284543
is not publicly available, this guide summarizes existing data on its primary target and
compares it with alternative compounds for which more extensive selectivity information exists.

Introduction to MEK5 Inhibition

The MEK5/ERKS signaling pathway is a critical cascade involved in various cellular processes,
including proliferation, survival, and differentiation.[1][2] Dysregulation of this pathway has been
implicated in several diseases, notably cancer, making MEKS5 an attractive target for
therapeutic intervention.[1][2] GW284543 has been identified as a selective inhibitor of MEKS5,
reducing the phosphorylation of its downstream target, ERK5, and subsequently affecting
cellular processes such as decreasing endogenous MYC protein levels.

Comparative Kinase Inhibition Profile
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This section details the inhibitory activity of GW284543 and alternative selective MEK5
inhibitors, BIX02188 and BI1X02189, against their primary target and a selection of other
kinases. The data is presented to highlight the selectivity of these compounds.

GW284543 ICso

Kinase (M) B1X02188 ICso (nM) B1X02189 ICso (nM)
MEK5 Not Publicly Available 4.3 15
ERK5 Not Publicly Available 810 59
MEK1 Not Publicly Available >6300 >3700
MEK2 Not Publicly Available >6300 >3700
ERK2 Not Publicly Available >6300 >3700
JNK2 Not Publicly Available >6300 >3700
p38a Not Publicly Available 3900 >3700
TGFBR1 Not Publicly Available 1800 580
EGFR Not Publicly Available >6300 >3700
CSFI1R (FMS) Not Publicly Available Not Available 46
KIT Not Publicly Available Not Available 1100
LCK Not Publicly Available Not Available 250
JAK3 Not Publicly Available Not Available 440
SRC Not Publicly Available Not Available 7600
ABL1 Not Publicly Available Not Available 2400
FGFR1 Not Publicly Available Not Available 1000
RSK2 Not Publicly Available Not Available 2100
RSK4 Not Publicly Available Not Available 990

Note: ICso values for BIX02188 and BIX02189 are compiled from various sources. The
absence of a value indicates that the data is not publicly available.
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Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental procedures, the
following diagrams illustrate the MEK5-ERKS signaling pathway and a general workflow for

kinase selectivity profiling.
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Kinase Selectivity Profiling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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